(N-CROTONYL)-(4S)-ISOPROPYL-2-OXAZOLIDINONE
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Description
(N-CROTONYL)-(4S)-ISOPROPYL-2-OXAZOLIDINONE is a chiral oxazolidinone derivative. This compound is notable for its utility in asymmetric synthesis, particularly in the formation of enantiomerically pure compounds. Its structure includes an oxazolidinone ring, which is a five-membered ring containing both nitrogen and oxygen atoms, and a butenoyl group, which is an unsaturated acyl group.
Properties
Molecular Formula |
C10H15NO3 |
|---|---|
Molecular Weight |
197.23 g/mol |
IUPAC Name |
(4S)-3-[(E)-but-2-enoyl]-4-propan-2-yl-1,3-oxazolidin-2-one |
InChI |
InChI=1S/C10H15NO3/c1-4-5-9(12)11-8(7(2)3)6-14-10(11)13/h4-5,7-8H,6H2,1-3H3/b5-4+/t8-/m1/s1 |
InChI Key |
YZRHIMNEVFYTAJ-WTSVBCDHSA-N |
SMILES |
CC=CC(=O)N1C(COC1=O)C(C)C |
Isomeric SMILES |
C/C=C/C(=O)N1[C@H](COC1=O)C(C)C |
Canonical SMILES |
CC=CC(=O)N1C(COC1=O)C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (N-CROTONYL)-(4S)-ISOPROPYL-2-OXAZOLIDINONE typically involves the reaction of an appropriate oxazolidinone precursor with a butenoyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified by column chromatography to isolate the desired product.
Industrial Production Methods
On an industrial scale, the production of (N-CROTONYL)-(4S)-ISOPROPYL-2-OXAZOLIDINONE may involve the use of continuous flow reactors to enhance the efficiency and yield of the reaction. The use of automated systems allows for precise control of reaction conditions, such as temperature and pressure, which is crucial for maintaining the stereochemical integrity of the product.
Chemical Reactions Analysis
Types of Reactions
(N-CROTONYL)-(4S)-ISOPROPYL-2-OXAZOLIDINONE undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxazolidinone derivatives with different oxidation states.
Reduction: Reduction reactions can convert the butenoyl group to a butyl group.
Substitution: The oxazolidinone ring can undergo nucleophilic substitution reactions, where the nitrogen or oxygen atoms act as nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazolidinone derivatives with higher oxidation states, while reduction may produce saturated oxazolidinone compounds.
Scientific Research Applications
(N-CROTONYL)-(4S)-ISOPROPYL-2-OXAZOLIDINONE has several applications in scientific research:
Chemistry: It is used as a chiral auxiliary in asymmetric synthesis to produce enantiomerically pure compounds.
Biology: The compound can be used in the study of enzyme mechanisms and protein-ligand interactions.
Industry: The compound is used in the production of fine chemicals and intermediates for various industrial processes.
Mechanism of Action
The mechanism of action of (N-CROTONYL)-(4S)-ISOPROPYL-2-OXAZOLIDINONE involves its role as a chiral auxiliary The oxazolidinone ring provides a rigid framework that facilitates the formation of enantiomerically pure products by controlling the stereochemistry of the reaction
Comparison with Similar Compounds
Similar Compounds
(4S)-4-Benzyl-2-oxazolidinone: Another chiral oxazolidinone derivative used in asymmetric synthesis.
(4S)-4-Isopropyl-2-oxazolidinone: Similar in structure but with different substituents on the oxazolidinone ring.
Uniqueness
(N-CROTONYL)-(4S)-ISOPROPYL-2-OXAZOLIDINONE is unique due to its specific combination of a butenoyl group and an oxazolidinone ring, which provides distinct reactivity and stereochemical properties. This makes it particularly useful in the synthesis of complex chiral molecules.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
